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Executive Summary
N-(2-Methoxyethyl)-2-phenylacetamide (CAS 124932-14-5) is a secondary amide structurally

characterized by a phenylacetic acid core coupled with a 2-methoxyethylamine side chain.[1][2]

[3] As a lipophilic fragment fitting within the "Rule of Five" chemical space, it serves as a

valuable intermediate in the synthesis of neuroactive compounds and a structural probe in

Fragment-Based Drug Discovery (FBDD). This guide provides a definitive technical analysis of

its chemical identity, synthetic pathways, and physicochemical properties, anchored by its

canonical SMILES representation.[1]

Chemical Identity & Informatics
The precise definition of a chemical structure in silico is requisite for high-throughput screening

and database registration. The Simplified Molecular Input Line Entry System (SMILES)

provides a linear ASCII string representing the molecular graph.

SMILES Representation
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The canonical SMILES string for N-(2-methoxyethyl)-2-phenylacetamide is derived by

traversing the carbon skeleton from the methoxy terminus through the amide linkage to the

aromatic ring.[1]

Canonical SMILES: COCCNC(=O)Cc1ccccc1

Isomeric SMILES: COCCNC(=O)Cc1ccccc1 (No stereocenters present)[1]

Structural Identifiers
To ensure interoperability across chemical databases (PubChem, ChEMBL, CAS), the following

identifiers are established:

Identifier Type Value

CAS Registry Number 124932-14-5

IUPAC Name N-(2-methoxyethyl)-2-phenylacetamide

Molecular Formula C₁₁H₁₅NO₂

InChI String
InChI=1S/C11H15NO2/c1-14-8-7-12-11(13)9-

10-5-3-2-4-6-10/h2-6H,7-9H2,1H3,(H,12,13)

InChIKey GAIMHZBLTGWUPF-UHFFFAOYSA-N

Graph Traversal Logic (SMILES Decoding)
The SMILES string COCCNC(=O)Cc1ccccc1 encodes the connectivity as follows:

COCC: Starts at the methyl group of the methoxy ether, moving through the oxygen to the

ethyl chain.

N: The nitrogen atom of the amide bond.

C(=O): The carbonyl carbon (branching to Oxygen).

Cc1ccccc1: The methylene bridge connecting to the phenyl ring (c1ccccc1).
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Figure 1: Logical Graph Traversal for SMILES Generation
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Figure 1: Logical flow representing the linear SMILES string mapping to the molecular graph.

Synthetic Methodology
The synthesis of N-(2-methoxyethyl)-2-phenylacetamide is a classic amide coupling reaction.

[1] While direct thermal condensation is possible, catalytic activation is preferred to ensure high

yield and purity.[1]

Protocol: Acid Chloride Method
This method is preferred for small-scale synthesis due to its rapid kinetics and ease of workup.

Reagents:

Phenylacetyl chloride (1.0 eq)

2-Methoxyethylamine (1.1 eq)[1]

Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA) (1.2 eq)

Dichloromethane (DCM) (Solvent)

Step-by-Step Procedure:

Preparation: Dissolve 2-methoxyethylamine (1.1 eq) and Et₃N (1.2 eq) in anhydrous DCM

under an inert atmosphere (N₂ or Ar) at 0°C.

Addition: Dropwise add phenylacetyl chloride (1.0 eq) dissolved in DCM to the amine

solution. The exotherm must be controlled to maintain T < 5°C.

Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 2–4 hours.

Monitor via TLC (SiO₂, 50% EtOAc/Hexanes).[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b3846106/docs?utm_src=pdf-body-img#n-2-methoxyethyl-2-phenylacetamide-structural-informatics-synthesis-and-physicochemical-profiling-1
https://www.benchchem.com/product/b3846106/docs?utm_src=pdf-body#n-2-methoxyethyl-2-phenylacetamide-structural-informatics-synthesis-and-physicochemical-profiling-1
https://www.molaid.com/MS_2788007
https://www.molaid.com/MS_2788007
https://www.molaid.com/MS_2788007
https://www.molaid.com/MS_2788007
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3846106?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workup: Quench with 1M HCl (to remove unreacted amine), wash with saturated NaHCO₃

(to remove acid byproducts), and brine.

Purification: Dry the organic layer over MgSO₄, filter, and concentrate in vacuo. Recrystallize

from Ethanol/Water if necessary.

Mechanistic Pathway
The reaction proceeds via a nucleophilic acyl substitution. The lone pair of the primary amine

attacks the electrophilic carbonyl carbon of the acid chloride, displacing the chloride ion.

Figure 2: Nucleophilic Acyl Substitution Mechanism

Phenylacetyl Chloride
(Electrophile)

Tetrahedral
Intermediate

Nucleophilic Attack

2-Methoxyethylamine
(Nucleophile)

N-(2-methoxyethyl)-2-phenylacetamide
(Product)Elimination of Cl-

HCl Salt

Click to download full resolution via product page

Figure 2: Synthetic workflow for the formation of the amide bond.

Physicochemical Profiling
Understanding the physicochemical properties is critical for predicting the compound's behavior

in biological systems. N-(2-methoxyethyl)-2-phenylacetamide exhibits a balanced

lipophilic/hydrophilic profile, making it membrane-permeable.[1]

Quantitative Data Table
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Property Value Source/Method

Molecular Weight 193.24 g/mol Calculated

LogP (Octanol/Water) 1.2 – 1.5 Predicted (Consensus)

H-Bond Donors 1 (Amide NH) Structural Analysis

H-Bond Acceptors 2 (Amide O, Ether O) Structural Analysis

Topological Polar Surface Area

(TPSA)
38.3 Å² Cheminformatics

Rotatable Bonds 5 Structural Analysis

Physical State Solid / Low-melting solid Experimental Observation

"Rule of Five" Compliance
The compound strictly adheres to Lipinski's Rule of Five, suggesting excellent oral

bioavailability potential:

MW < 500: (193.24) — PASS

LogP < 5: (~1.3) — PASS

H-Donors < 5: (1) — PASS

H-Acceptors < 10: (2) — PASS

Solubility & Lipophilicity
The inclusion of the methoxyethyl tail improves water solubility compared to the N-ethyl analog,

while the phenyl ring maintains sufficient lipophilicity for blood-brain barrier (BBB) penetration.

This structural motif is often utilized to "tune" the solubility of drug candidates without altering

the pharmacophore significantly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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